Cas no 2680824-40-0 (tert-butyl N-(5-tert-butyl-2-cyanothiophen-3-yl)carbamate)

• Product Name: tert-butyl N-(5-tert-butyl-2-cyanothiophen-3-yl)carbamate
• CAS No: 2680824-40-0
• MF: C₁₄H₂₀N₂O₂S
• MW: 280.385802268982
• CID: 6551308
• PubChem ID: 165943706
• Update Time: 2025-07-20

tert-butyl N-(5-tert-butyl-2-cyanothiophen-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-tert-butyl-2-cyanothiophen-3-yl)carbamate
• 2680824-40-0
• EN300-28285988

• Inchi： 1S/C14H20N2O2S/c1-13(2,3)11-7-9(10(8-15)19-11)16-12(17)18-14(4,5)6/h7H,1-6H3,(H,16,17)
• InChI Key： IBVGOJRIVJOHMV-UHFFFAOYSA-N
• SMILES： S1C(C#N)=C(C=C1C(C)(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 280.12454906g/mol
• Monoisotopic Mass: 280.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-butyl N-(5-tert-butyl-2-cyanothiophen-3-yl)carbamate

Recent Advances in the Study of tert-butyl N-(5-tert-butyl-2-cyanothiophen-3-yl)carbamate (CAS: 2680824-40-0)

The compound tert-butyl N-(5-tert-butyl-2-cyanothiophen-3-yl)carbamate (CAS: 2680824-40-0) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, featuring both carbamate and cyano functional groups on a thiophene scaffold, represents an important structural motif in medicinal chemistry. Recent studies have explored its potential as a versatile building block for drug discovery and its unique physicochemical properties that make it valuable for various applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic utility of this compound as a precursor for kinase inhibitor development. The researchers demonstrated that the tert-butyl carbamate group serves as an effective protecting group during multi-step syntheses, while the cyano functionality provides a convenient handle for further derivatization. The compound's stability under various reaction conditions was systematically evaluated, showing excellent performance in palladium-catalyzed coupling reactions.

In the context of drug discovery, molecular modeling studies have revealed that derivatives of tert-butyl N-(5-tert-butyl-2-cyanothiophen-3-yl)carbamate can adopt favorable binding conformations in the ATP-binding sites of several protein kinases. This was corroborated by X-ray crystallographic data published in ACS Chemical Biology, where the compound's core structure was found to participate in key hydrogen bonding interactions with kinase residues.

Recent pharmacological evaluations (European Journal of Medicinal Chemistry, 2024) have shown that structural analogs of this compound exhibit promising activity against inflammatory targets, particularly in the JAK-STAT signaling pathway. The presence of both electron-withdrawing (cyano) and electron-donating (tert-butyl) groups on the thiophene ring appears to contribute to optimal pharmacokinetic properties, including improved metabolic stability compared to simpler thiophene derivatives.

From a synthetic chemistry perspective, novel methodologies have been developed for the large-scale production of tert-butyl N-(5-tert-butyl-2-cyanothiophen-3-yl)carbamate. A recent patent application (WO2023127561) describes an improved catalytic system for its synthesis, achieving higher yields (85-92%) while reducing the formation of byproducts. This advancement addresses previous challenges in the industrial-scale production of this valuable intermediate.

Looking forward, researchers are exploring the application of this compound in PROTAC (Proteolysis Targeting Chimera) development, where its structural features may facilitate the design of bifunctional molecules. Preliminary results presented at the 2024 American Chemical Society national meeting suggest that derivatives of this compound can effectively bridge E3 ligase binders and target protein binders, opening new avenues for targeted protein degradation therapies.

The compound's unique combination of steric bulk (from the tert-butyl groups) and polarity (from the carbamate and cyano groups) continues to inspire novel applications in chemical biology. Current research efforts are focusing on expanding its utility in fragment-based drug discovery and as a core structure for the development of covalent inhibitors, where the cyano group can be transformed into reactive warheads.